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Compound of Interest

Compound Name: 3-(Azido-PEG5-amino)propanol

Cat. No.: B1192084 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical data for 3-(Azido-PEG5-amino)propanol, a
bifunctional linker molecule commonly utilized in bioconjugation and drug delivery applications.

Core Compound Data
3-(Azido-PEG5-amino)propanol is a polyethylene glycol (PEG) linker that features an azide

group and a terminal hydroxyl group. The azide moiety is frequently used for "click chemistry"

reactions, while the hydroxyl group allows for further derivatization[1]. The hydrophilic PEG

spacer enhances the aqueous solubility of conjugated molecules[1].

Quantitative Physicochemical Data
The key quantitative properties of 3-(Azido-PEG5-amino)propanol are summarized in the

table below for clear reference.

Property Value Source(s)

Molecular Weight 364.4 g/mol [1][2][3]

Molecular Formula C15H32N4O6 [1][2]

CAS Number 2228857-31-4 [1][2]

Purity ≥98% [1][2]
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Logical Relationship Diagram
The following diagram illustrates the relationship between the compound's name and its

fundamental physicochemical identifiers.
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Fig. 1: Core Identifiers of 3-(Azido-PEG5-amino)propanol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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